3-Isopropoxypicolinic acid
Overview
Description
3-Isopropoxypicolinic acid is a chemical compound with the CAS Number: 317334-97-7 . It has a molecular weight of 181.19 and its IUPAC name is 3-isopropoxy-2-pyridinecarboxylic acid .
Molecular Structure Analysis
The molecular formula of 3-Isopropoxypicolinic acid is C9H11NO3 . The InChI code for this compound is 1S/C9H11NO3/c1-6(2)13-7-4-3-5-10-8(7)9(11)12/h3-6H,1-2H3,(H,11,12) .Physical And Chemical Properties Analysis
3-Isopropoxypicolinic acid is stored at room temperature .Scientific Research Applications
Lanthanide Luminescent Materials
Research on 3-hydroxypicolinic acid has led to the development of novel lanthanide complexes that exhibit high luminescence. These complexes can serve as photoactive centers in nanocomposite materials with applications in lighting, displays, and bioimaging due to their unique photophysical properties (Soares-Santos et al., 2003).
Anion Binding Properties
Cyclic hexapeptides containing 6-aminopicolinic acid subunits have been studied for their anion binding properties. These compounds demonstrate the ability to bind anions like halides and sulfate in aqueous solutions, potentially useful in chemical sensors and separation technologies (Kubik & Goddard, 2002).
Mass Spectrometry
3-Hydroxypicolinic acid has been used in matrix-assisted laser desorption/ionization time-of-flight mass spectrometry (MALDI-TOF MS) for the analysis of oligodeoxynucleotides, showing improved sample-to-sample reproducibility and resolution compared to using 3-HPA alone (Zhou et al., 2004).
Photocatalytic Performance
The modification of TiO2/kaolinite composite photocatalysts with acetic acid, a process related to the chemical modification potentials of picolinic acid derivatives, has shown enhanced photocatalytic performance for the degradation of pollutants under UV and visible light. This suggests applications in environmental remediation and water treatment (Li et al., 2018).
Biosynthetic Pathways
The biosynthetic pathway of 3-hydroxypicolinic acid has been reconstituted in vitro, demonstrating the potential for engineering novel pyridine-based building blocks for various industrial applications. This insight into enzymatic mechanisms could guide the synthesis of related compounds, including 3-Isopropoxypicolinic acid, for diverse applications (Yun et al., 2019).
properties
IUPAC Name |
3-propan-2-yloxypyridine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-6(2)13-7-4-3-5-10-8(7)9(11)12/h3-6H,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEQBWSXCALLBKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(N=CC=C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Isopropoxypicolinic acid |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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